2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3-chloro-4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21ClN4O4S2/c1-12-4-6-15(8-13(12)2)32(28,29)18-10-24-21(26-20(18)23)31-11-19(27)25-14-5-7-17(30-3)16(22)9-14/h4-10H,11H2,1-3H3,(H,25,27)(H2,23,24,26)
• InChI Key: CNLXMEFYKFDNPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N)SCC(=O)NC3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C21H21ClN4O4S2
• Molecular Weight: 493.0 g/mol

Description

2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21ClN4O4S2 and its molecular weight is 492.99. The purity is usually 95%.
BenchChem offers high-quality 2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-amino-5-((3,4-dimethylphenyl)sulfonyl)pyrimidin-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound of interest, due to its complex structural framework, shares similarities with various synthesized compounds that exhibit significant biological activities. For instance, novel heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized and shown to possess anti-inflammatory and analgesic properties. These compounds, through their cyclooxygenase inhibition, demonstrate potential therapeutic applications, highlighting the importance of structural analogs in medicinal chemistry (Abu‐Hashem et al., 2020).

Anticonvulsant Properties

The structural analogs of the compound, specifically S-acetamide derivatives of dimethyl thiopyrimidine, have been studied for their anticonvulsant effects. Through molecular docking and pharmacological evaluation, these derivatives showcase moderate anticonvulsant activity, providing a basis for further exploration of related compounds in seizure management (Severina et al., 2020).

Imaging and Diagnostic Applications

The radiosynthesis of [18F]PBR111 from a novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives similar to the compound , underlines its potential in PET imaging for neurological conditions. This showcases the compound's utility not only in therapeutic contexts but also in diagnostic and research applications, particularly in studying the translocator protein (18 kDa) (Dollé et al., 2008).

Antimicrobial Activity

Research on similar sulfamido moieties within heterocyclic compounds has indicated notable antibacterial and antifungal activities. This suggests that the compound, through structural analogy, may also possess antimicrobial properties, supporting the ongoing search for new antimicrobial agents in the face of rising drug resistance (Nunna et al., 2014).